Cas no 62239-55-8 (2-chloro-1-(naphthalen-1-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(naphthalen-1-yl)ethan-1-ol
• CAS No: 62239-55-8
• MF: C₁₂H₁₁ClO
• MW: 206.668142557144
• MDL: MFCD24229611
• CID: 452951
• PubChem ID: 23105101
• Update Time: 2025-11-02

2-chloro-1-(naphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol, a-(chloromethyl)-
• 2-chloro-1-(naphthalen-1-yl)ethan-1-ol
• 2-chloro-1-[1]naphthyl-ethanol
• 2-Chloro-1-naphthalen-1-ylethanol

• MDL： MFCD24229611
• Inchi： 1S/C12H11ClO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12,14H,8H2
• InChI Key： MUYMUPWUEDFMCO-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 206.05
• Monoisotopic Mass: 206.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Additional information on 2-chloro-1-(naphthalen-1-yl)ethan-1-ol

Comprehensive Overview of 2-Chloro-1-(naphthalen-1-yl)ethan-1-ol (CAS No. 62239-55-8): Properties, Applications, and Industry Insights

2-Chloro-1-(naphthalen-1-yl)ethan-1-ol (CAS No. 62239-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a naphthalene backbone and a chloroethanol functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₁ClO, and molecular weight of 206.67 g/mol make it a valuable building block for complex molecular architectures.

In recent years, the demand for naphthalene derivatives like 2-Chloro-1-(naphthalen-1-yl)ethan-1-ol has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis of naphthalene-based intermediates" or "applications of chloroethanol derivatives," reflecting the compound's relevance in modern chemistry. Its role in constructing heterocyclic compounds—a hot topic in medicinal chemistry—further underscores its importance.

The compound's physicochemical properties, such as its melting point (reported between 80–85°C) and solubility in organic solvents like dichloromethane and ethanol, make it suitable for diverse laboratory protocols. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for researchers investigating "high-purity chemical intermediates."

From an industrial perspective, 2-Chloro-1-(naphthalen-1-yl)ethan-1-ol is often discussed in contexts like "green chemistry alternatives" and "sustainable synthesis routes." With growing emphasis on eco-friendly processes, its potential as a precursor for biodegradable materials has sparked interest. For instance, its derivatives may contribute to the development of non-toxic surfactants or bioactive agrochemicals, aligning with global trends toward sustainability.

Safety and handling of CAS No. 62239-55-8 are also frequently queried topics. While not classified as hazardous under standard regulations, proper storage in amber glass containers under inert conditions is recommended to maintain stability. This aligns with broader industry searches for "best practices in chemical storage" and "lab safety protocols."

In conclusion, 2-Chloro-1-(naphthalen-1-yl)ethan-1-ol exemplifies the intersection of innovation and practicality in organic chemistry. Its adaptability to both traditional and cutting-edge applications—from pharmaceuticals to green technology—ensures its continued relevance. As research evolves, this compound will likely remain a focal point for queries like "advanced naphthalene chemistry" and "functional group transformations," solidifying its place in the scientific landscape.